Juruenolide C
Overview
Description
Juruenolide C is a natural product found in Virola surinamensis with data available.
Scientific Research Applications
Synthesis and Structural Analysis
Total Synthesis of 3-epi-Juruenolide C : Researchers achieved the total synthesis of 3-epi-juruenolide C, highlighting techniques like regioselective bromination and intramolecular carbonylation (Kutsumura, Inagaki, Kiriseko, & Saito, 2019).
γ-Lactones from Iryanthera Species : This study revised the structure of juruenolide and discussed its occurrence in specific plant species, highlighting its chemical structure and properties (Vieira, Yoshida, Gottlieb, Filho, Nagem, & Filho, 1983).
Enantiospecific Total Synthesis of Natural Products : Researchers used a donor-acceptor cyclopropane as an intermediate in the enantiospecific total synthesis of butanolide- and butenolide-based natural products including juruenolide C (Gharpure, Nanda, & Shukla, 2014).
Biological Activities and Applications
Butanolides in Iryanthera Lancifolia and Virola Surinamensis : A study comparing phytochemicals in different species found juruenolide C among various butanolides, which are significant for their biological activities (Lopes, Silva, Kato, & Yoshida, 1998).
Aerva Lanata Study for Antioxidant, Anti-Inflammatory, and Anti-Diabetic Properties : Though not directly related to Juruenolide C, this study on Aerva Lanata highlights the importance of researching natural compounds for potential health benefits, which could be relevant for further research on Juruenolide C's potential applications (Pieczykolan, Pietrzak, Gawlik‐Dziki, & Nowak, 2021).
Seedlings and Micropropagated Leaves of Virola Surinamensis : This research found juruenolide C in seedlings and leaves of Virola Surinamensis, suggesting its natural occurrence and potential for extraction and application (Lopes, França, Pereira, Maia, Kato, Cavalheiro, Gottlieb, & Yoshida, 1994).
Metabolomic Profiling and Pathways Analysis : While not directly focused on Juruenolide C, this study on metabolomic profiling techniques could be essential for understanding the biological pathways and effects of Juruenolide C in biological systems (Wang, Yang, Sun, & Zhang, 2012).
properties
Product Name |
Juruenolide C |
|---|---|
Molecular Formula |
C19H26O5 |
Molecular Weight |
334.4 g/mol |
IUPAC Name |
(3S,4R,5S)-3-[7-(1,3-benzodioxol-5-yl)heptyl]-4-hydroxy-5-methyloxolan-2-one |
InChI |
InChI=1S/C19H26O5/c1-13-18(20)15(19(21)24-13)8-6-4-2-3-5-7-14-9-10-16-17(11-14)23-12-22-16/h9-11,13,15,18,20H,2-8,12H2,1H3/t13-,15-,18-/m0/s1 |
InChI Key |
LXRIJVGNDSEBQX-YEWWUXTCSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@@H](C(=O)O1)CCCCCCCC2=CC3=C(C=C2)OCO3)O |
Canonical SMILES |
CC1C(C(C(=O)O1)CCCCCCCC2=CC3=C(C=C2)OCO3)O |
synonyms |
juruenolide C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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